Cas no 73691-64-2 (Adenosine, 1-ethyl-1,2-dihydro-2-oxo-)

• Product Name: Adenosine, 1-ethyl-1,2-dihydro-2-oxo-
• CAS No: 73691-64-2
• MF: C₁₂H₁₇N₅O₅
• MW: 311.293882131577
• CID: 542110
• PubChem ID: 71404160
• Update Time: 2025-04-19

Adenosine, 1-ethyl-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 1-ethyl-1,2-dihydro-2-oxo-
• 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-ethylpurin-2-one
• 1-Ethyl-2-oxo-2-hydroadenosine
• DTXSID70825020
• 6-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1-ethyl-1H-purin-2(9H)-one
• 73691-64-2
• 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-ethyl-2,9-dihydro-1H-purin-2-one

• Inchi： 1S/C12H17N5O5/c1-2-16-9(13)6-10(15-12(16)21)17(4-14-6)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,18-20H,2-3,13H2,1H3/t5-,7-,8-,11-/m1/s1
• InChI Key： SXNLLRGZPDCMGX-IOSLPCCCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2=C(N)N(CC)C(N=C12)=O)O)O

Computed Properties

• Exact Mass: 311.12296866g/mol
• Monoisotopic Mass: 311.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 144Ų